5-bromo-N-cyclobutylpyrimidin-2-amine
Cat. No. B8809692
Key on ui cas rn:
947534-33-0
M. Wt: 228.09 g/mol
InChI Key: ZNYRNULCKWWGRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][n:4][c:5]([Cl:8])[n:6][cH:7]1.[CH3:23][CH2:24][O:25][C:26]([CH3:27])=[O:28].[CH:14]([N:15]([CH2:16][CH3:17])[CH:18]([CH3:19])[CH3:20])([CH3:21])[CH3:22].[CH:9]1([NH2:13])[CH2:10][CH2:11][CH2:12]1>>[Br:1][c:2]1[cH:3][n:4][c:5]([NH:13][CH:9]2[CH2:10][CH2:11][CH2:12]2)[n:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Clc1ncc(Br)cn1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CCOC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(C(C)C)C(C)C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
NC1CCC1
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
Brc1cnc(NC2CCC2)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
